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Compound of Interest

Compound Name:
N-Methyl-N,O-

bis(trimethylsilyl)hydroxylamine

CAS No.: 22737-33-3

Cat. No.: B1367158

Get Quote

To the Researchers, Scientists, and Drug Development Professionals requesting this guide:

Our commitment is to provide a technical guide on the properties and reactivity of the MBSHA

reagent that is both in-depth and upholds the highest standards of scientific integrity. In our

initial comprehensive search to gather the necessary data, we have determined that "MBSHA"

is not a standard or universally recognized acronym for a specific chemical reagent.

This presents a critical challenge, as proceeding without a definitive identification of the

molecule would compromise the accuracy and utility of this guide. To ensure we provide you

with the precise and relevant information you need for your work, we must first clarify the

identity of the "MBSHA" reagent.

Our research has yielded several possibilities that bear a resemblance to the requested

acronym. We present these to you in the hope that they may help to identify the correct subject

for this technical guide:
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MBHA Resin (4-methylbenzhydrylamine resin): This is a widely used solid support for the

synthesis of peptide amides, particularly in Boc solid-phase peptide synthesis (SPPS)[1].

Carboxylic acids or amino acids can be attached to this resin through standard amide bond

formation techniques. The cleavage of the synthesized peptide amides from the resin is

typically achieved with strong acids like hydrogen fluoride (HF) or trifluoromethanesulfonic

acid (TFMSA).

MBHA (Morita-Baylis-Hillman adducts): In some contexts, MBHA can refer to Morita-Baylis-

Hillman adducts. These are a class of organic compounds formed through the Morita-Baylis-

Hillman reaction and are not a single, specific reagent[2].

MBTH (3-Methyl-2-benzothiazolinone hydrazone): This reagent, also known as Sawicki's

Reagent, is used in various analytical chemistry applications[3]. Its hydrochloride salt is a

known compound with established properties[3].

GMBS (N-γ-maleimidobutyryl-oxysuccinimide ester): This is a heterobifunctional crosslinking

reagent. It contains an NHS-ester and a maleimide group, allowing for the conjugation of

amine-containing molecules to sulfhydryl-containing molecules[4].

MBA or MBAm (N,N'-Methylenebisacrylamide): This is a crosslinking agent commonly used

in the preparation of polyacrylamide gels for electrophoresis[5].

We have also noted that in the field of drug development, "MBMA" is a common acronym for

"Model-Based Meta-Analysis," a quantitative approach to inform drug development decisions[6]

[7][8][9]. Given the target audience for this guide, we wanted to acknowledge this possibility,

although it is a methodology and not a chemical reagent.

To proceed with the creation of an in-depth technical guide that meets your core requirements,

we kindly request that you provide the full chemical name or CAS number for the "MBSHA"

reagent. With this clarification, we can ensure that the subsequent guide on its properties and

reactivity is accurate, authoritative, and directly applicable to your research and development

endeavors.

We look forward to your feedback and to providing you with a valuable scientific resource.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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